Cas no 2229224-82-0 (tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate
• CAS No: 2229224-82-0
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5924109
• PubChem ID: 165756563
• Update Time: 2025-06-08

tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate
• tert-butyl N-[4-(3-bromoprop-1-en-2-yl)-2-methylphenyl]carbamate
• EN300-1884817
• 2229224-82-0

• Inchi： 1S/C15H20BrNO2/c1-10-8-12(11(2)9-16)6-7-13(10)17-14(18)19-15(3,4)5/h6-8H,2,9H2,1,3-5H3,(H,17,18)
• InChI Key： FGBSGBZLFYBBDQ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate

Introduction to Tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate (CAS No. 2229224-82-0)

Tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate, identified by its CAS number 2229224-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in the development of therapeutic agents. The structural features of this molecule, particularly the presence of a tert-butyl group and a 3-bromoprop-1-en-2-yl moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis and characterization of Tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate have been subjects of extensive research, with studies focusing on optimizing its production methods and exploring its pharmacological profile. The tert-butyl group, a common protective group in organic synthesis, enhances the stability of the carbamate moiety, making it a valuable intermediate in the construction of more complex molecules. On the other hand, the 3-bromoprop-1-en-2-yl group introduces a reactive site that can be further functionalized, enabling the creation of derivatives with tailored biological activities.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates exhibit a wide range of biological effects, including neuroprotective, anti-inflammatory, and antimicrobial properties. The specific combination of substituents in Tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate makes it a promising candidate for further investigation in drug discovery. Researchers have been exploring its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The presence of both electron-donating and electron-withdrawing groups allows for diverse chemical modifications, enabling chemists to fine-tune its pharmacological properties. For instance, the bromine atom in the 3-bromoprop-1-en-2-yl group can be readily displaced by nucleophiles, facilitating the introduction of new functional groups and enhancing the compound's reactivity.

The pharmaceutical industry has shown particular interest in carbamates due to their favorable pharmacokinetic profiles. Carbamates are known for their relatively high bioavailability and low toxicity, making them suitable for oral administration. Tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate aligns with these criteria, suggesting its potential as a lead compound for further development into a drug candidate.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict the binding affinity of Tert-butyl N-4-(3-bromoprop-1-en-2-yl)-2-methylphenylcarbamate to various biological targets. These studies have provided valuable insights into its mechanism of action and have helped identify potential areas for structural optimization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique structural features of carbamates make them suitable for use as monomers or crosslinking agents in polymer synthesis. Researchers have been exploring the use of Tert-butyl N-4-(3-bromoprop-1-en-2-y)-l-methylphenyIcarbamate as a building block for creating novel polymers with enhanced mechanical and thermal properties.

The environmental impact of carbamate-based compounds is also an area of concern. While these compounds are generally biodegradable, their persistence in certain environments can pose ecological risks. Efforts are being made to develop more environmentally friendly synthetic routes that minimize waste and reduce the environmental footprint of carbamate production.

The future prospects for Tert-butyl N--4-(3--bromo prop--l--en--z--yI)--l--methyl phen yI carbamate are promising. Ongoing research is expected to yield new insights into its biological activities and applications across various fields. As synthetic methodologies continue to evolve, it is anticipated that more efficient and sustainable methods will be developed for producing this compound.